Cas no 916766-99-9 (3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid)

• Product Name: 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid
• CAS No: 916766-99-9
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 803004
• PubChem ID: 24229781
• Update Time: 2025-08-05

3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-hydroxy-5-[[(2-propen-1-yloxy)carbonyl]amino]-
• 3-{[(ALLYLOXY)CARBONYL]AMINO}-5-HYDROXYBENZOIC ACID
• 3-hydroxy-5-(prop-2-enoxycarbonylamino)benzoic acid
• 3-hydroxy-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 916766-99-9
• CS-0457945
• FT-0707490
• 3-Hydroxy-5-({[(prop-2-en-1-yl)oxy]carbonyl}amino)benzoic acid
• Benzoicacid,3-hydroxy-5-[[(2-propen-1-yloxy)carbonyl]amino]-
• DTXSID20640482
• 3-([(Allyloxy)carbonyl]amino)-5-hydroxybenzoic acid, AldrichCPR
• EN300-18713305
• MS-22582
• 3-(((Allyloxy)carbonyl)amino)-5-hydroxybenzoic acid
• 3-([(Allyloxy)carbonyl]amino)-5-hydroxybenzoic acid
• DB-079133
• 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid

• Inchi： 1S/C11H11NO5/c1-2-3-17-11(16)12-8-4-7(10(14)15)5-9(13)6-8/h2,4-6,13H,1,3H2,(H,12,16)(H,14,15)
• InChI Key： MYOCYAGTJQROGX-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=C(C=C(C(=O)O)C=1)O)=O

Computed Properties

• Exact Mass: 237.06400
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.412
• Melting Point: 194.5 °C
• Boiling Point: 398.9°C at 760 mmHg
• Flash Point: 195°C
• Refractive Index: 1.634
• PSA: 95.86000
• LogP: 1.89790

3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid Security Information

• Hazard Statement： Harmful

Additional information on 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid

Introduction to 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid (CAS No. 916766-99-9)

3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid (CAS No. 916766-99-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in various synthetic pathways.

The molecular structure of 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid is composed of a benzene ring substituted with an allyloxycarbonylamino group at the 3-position and a hydroxyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable compound for both academic and industrial research.

Recent studies have highlighted the importance of 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid in the context of drug discovery and development. One notable application is its use as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its potential as a precursor for developing anti-inflammatory and anti-cancer drugs. The hydroxyl group can be readily functionalized to introduce various substituents, enhancing the compound's biological activity and selectivity.

In addition to its role in drug synthesis, 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid has been investigated for its pharmacological properties. Studies have shown that this compound exhibits promising anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Furthermore, preliminary data suggest that it may have cytotoxic activity against certain cancer cell lines, making it a potential lead compound for further optimization.

The synthetic accessibility of 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid is another factor contributing to its significance. Various synthetic routes have been developed to efficiently produce this compound, ensuring its availability for large-scale applications. One common approach involves the reaction of 3-amino-5-hydroxybenzoic acid with allyl chloroformate, followed by deprotection steps to yield the desired product. These methods are well-documented in the literature and can be adapted to suit specific research needs.

The physicochemical properties of 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid are also noteworthy. It is typically obtained as a white crystalline solid with good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point and other physical parameters have been characterized, providing essential data for quality control and formulation studies.

In the realm of analytical chemistry, various techniques have been employed to study the behavior and interactions of 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used methods to analyze this compound. These techniques not only aid in its identification but also help in understanding its stability and reactivity under different conditions.

The environmental impact of 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid is an important consideration in its use and disposal. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to ensure environmental safety. Researchers are encouraged to adhere to best practices in laboratory safety and waste management to minimize any potential risks.

In conclusion, 3-{(Allyloxy)carbonylamino}-5-hydroxybenzoic Acid (CAS No. 916766-99-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure, synthetic accessibility, and promising biological activities make it an attractive target for further investigation. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of medicinal chemistry and drug discovery.